Cas no 885279-92-5 (tert-butyl 1,8-diazaspiro[4.5]decane-1-carboxylate)

• Product Name: tert-butyl 1,8-diazaspiro[4.5]decane-1-carboxylate
• CAS No: 885279-92-5
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD06739037
• CID: 711697
• PubChem ID: 34178602
• Update Time: 2025-05-20

tert-butyl 1,8-diazaspiro[4.5]decane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-1,8-diaza-spiro[4.5]decane
• 1,8-Diazaspiro[4.5]decane-1-carboxylicacid, 1,1-dimethylethyl ester
• 1,8-DIAZA-SPIRO[4·5]DECANE-1-CARBOXYLIC ACID TERT-BUTYL ESTER,
• 1,8-Diaza-spiro4.5]decane-1-carboxylic acid tert-butyl ester
• tert-Butyl 1,8-diazaspiro[4.5]decane-1-carboxylate
• 1,8-DIAZA-SPIRO[4.5]DECANE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1,8-Diazaspiro[4.5]decane-1-carboxylic acid tert-butyl ester
• 1-Boc-1,8-diazaspiro[4.5]decane
• AMSP00037
• AGYJKDRKBSJWLJ-UHFFFAOYSA-N
• DT2093
• 1,8-Diazaspiro[4.5]decane-1-carboxylic acid, 1,1-dimethylethyl ester
• FCH1618960
• 1-N-Boc-1,8-diazaspiro[4.5]dec
• 1,1-Dimethylethyl 1,8-diazaspiro[4.5]decane-1-carboxylate (ACI)
• SY065555
• Z3014353460
• DTXSID90653029
• Tert-butyl 1,8-diazaspiro[4,5]decane-1-carboxylate
• CS-0000550
• SCHEMBL700241
• J-504056
• MFCD06739037
• EN300-268908
• 885279-92-5
• DS-11999
• AKOS015910088
• PB24942
• tert-butyl 1,8-diazaspiro[4.5]decane-1-carboxylate

• MDL： MFCD06739037
• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-10-4-5-13(15)6-8-14-9-7-13/h14H,4-10H2,1-3H3
• InChI Key： AGYJKDRKBSJWLJ-UHFFFAOYSA-N
• SMILES： O=C(N1C2(CCNCC2)CCC1)OC(C)(C)C

Computed Properties

• Exact Mass: 240.18400
• Monoisotopic Mass: 240.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 1.5

Experimental Properties

• Density: 1.07
• Boiling Point: 337°C at 760 mmHg
• Flash Point: 158℃
• Refractive Index: 1.514
• PSA: 41.57000
• LogP: 2.40620
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl 1,8-diazaspiro[4.5]decane-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on tert-butyl 1,8-diazaspiro[4.5]decane-1-carboxylate

Introduction to Tert-butyl 1,8-diazaspiro[4.5]decane-1-carboxylate (CAS No. 885279-92-5)

Tert-butyl 1,8-diazaspiro[4.5]decane-1-carboxylate, identified by its unique Chemical Abstracts Service (CAS) number 885279-92-5, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic diamine derivative features a tert-butyl ester group and a diazaspiro framework, which together contribute to its distinct chemical properties and potential biological activities. The molecular structure of this compound encompasses a rigid spirocyclic core, which is a common motif in drug design due to its ability to enhance binding affinity and metabolic stability.

The tert-butyl moiety in the compound's name is a key feature that influences its physicochemical properties, such as solubility and lipophilicity. This bulky group can sterically hinder interactions, making it valuable in designing molecules with improved pharmacokinetic profiles. Additionally, the 1,8-diazaspiro[4.5]decane backbone introduces a nitrogen-rich environment, which is often exploited in the development of bioactive molecules due to the nitrogen's ability to form hydrogen bonds and participate in coordination interactions with biological targets.

In recent years, spirocyclic compounds have garnered considerable attention in the pharmaceutical industry due to their unique structural features and versatile biological activities. The spirocyclic core of tert-butyl 1,8-diazaspiro[4.5]decane-1-carboxylate provides a rigid scaffold that can optimize molecular recognition processes, making it an attractive candidate for further exploration in drug discovery. Studies have shown that spirocyclic diamines exhibit promising properties as kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and antimicrobial agents.

The carboxylate group at the 1-position of the molecule introduces a polar moiety that can enhance water solubility and facilitate interactions with polar biological targets. This feature makes the compound particularly interesting for developing orally bioavailable drugs or formulations requiring controlled release profiles. Furthermore, the presence of two nitrogen atoms in the diazaspiro framework allows for multiple hydrogen bonding interactions, which can be exploited to improve binding affinity and selectivity against specific biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of tert-butyl 1,8-diazaspiro[4.5]decane-1-carboxylate with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways, cancer progression, and neurodegenerative diseases. For instance, preliminary computational studies have indicated that this molecule could interact with ATP-binding pockets of kinases such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are key regulators of cell signaling pathways.

The tert-butyl 1,8-diazaspiro[4.5]decane-1-carboxylate structure also presents opportunities for derivatization to explore new chemical space and enhance specific biological activities. By modifying the substituents on the spirocyclic core or introducing additional functional groups, researchers can fine-tune the pharmacological properties of the compound. For example, replacing the tert-butyl ester with other ester or amide functionalities could alter solubility and metabolic stability while maintaining or improving binding affinity.

Current research in medicinal chemistry emphasizes the development of multifunctional drugs that can target multiple pathways simultaneously. The unique structural features of tert-butyl 1,8-diazaspiro[4.5]decane-1-carboxylate make it a promising candidate for such applications. Its ability to interact with multiple biological targets through hydrogen bonding and hydrophobic interactions could lead to the discovery of novel therapeutic agents with enhanced efficacy and reduced side effects.

The synthesis of tert-butyl 1,8-diazaspiro[4.5]decane-1-carboxylate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct the spirocyclic core efficiently. These methods not only improve synthetic efficiency but also allow for greater control over stereochemistry, which is crucial for achieving desired biological activities.

In conclusion,tert-butyl 1,8-diazaspiro[4.5]decane-1-carboxylate (CAS No. 885279-92-5) represents a fascinating compound with significant potential in drug discovery and development. Its unique structural features, including the spirocyclic core,tert-butyl moiety,carboxylate group,and diazaspiro framework,make it an attractive candidate for further exploration in medicinal chemistry research. As computational methods continue to advance,the understanding of how this compound interacts with biological targets will undoubtedly expand,leading to new insights into its therapeutic applications.